Cas no 1797555-36-2 (3-chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-methylbenzenesulfonamide)

• Product Name: 3-chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-methylbenzenesulfonamide
• CAS No: 1797555-36-2
• MF: C₁₆H₁₇ClFNO₃S
• MW: 357.827485799789
• CID: 5371750
• Update Time: 2025-10-30

3-chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-methylbenzenesulfonamide

• Inchi： 1S/C16H17ClFNO3S/c1-11-14(17)7-4-8-16(11)23(20,21)19-10-15(22-2)12-5-3-6-13(18)9-12/h3-9,15,19H,10H2,1-2H3
• InChI Key： ONSUIYISKXJSCM-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=CC(F)=C2)OC)(=O)=O)=CC=CC(Cl)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-methylbenzenesulfonamide

Introduction to 3-chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-methylbenzenesulfonamide (CAS No. 1797555-36-2)

3-chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-methylbenzenesulfonamide, identified by its CAS number 1797555-36-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly its chloro substituent, fluorophenyl moiety, and methoxyethyl side chain, contribute to its unique chemical properties and make it a promising candidate for further exploration in medicinal chemistry.

The sulfonamide functional group (-SO₂NH₂) is a cornerstone in drug design due to its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. In the case of 3-chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-methylbenzenesulfonamide, the presence of a chloro group at the 3-position of the benzene ring enhances its lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, the fluorophenyl substituent introduces a fluorine atom, which is known to modulate metabolic stability and binding affinity. The methoxyethyl side chain further increases the molecular size and flexibility, potentially affecting how the compound interacts with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with potential biological targets. Studies have suggested that sulfonamides like 3-chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-methylbenzenesulfonamide may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways, making them attractive for the development of anti-inflammatory drugs. Furthermore, the structural motif shared by this compound with other known bioactive molecules has prompted investigations into its potential role in modulating neurotransmitter receptors, which could have implications for treating neurological disorders.

In vitro studies have begun to unravel the pharmacological profile of 3-chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-methylbenzenesulfonamide, revealing promising activities in preliminary assays. For instance, its interaction with certain enzymes has shown potential as an inhibitor of cyclooxygenase (COX), an enzyme pivotal in the production of prostaglandins that mediate inflammation. The fluorine atom in the fluorophenyl group appears to play a crucial role in enhancing binding affinity, a phenomenon often observed in drug molecules containing fluorine substituents. This structural feature not only improves metabolic stability but also increases selectivity against off-target interactions.

The synthesis of 3-chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-methylbenzenesulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro group at the benzene ring typically involves halogenation reactions, while the attachment of the fluorophenyl moiety may involve cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The synthesis of the methoxyethyl side chain often requires etherification or alkylation techniques. Advanced synthetic methodologies, including flow chemistry and catalytic processes, have been employed to optimize these reactions, improving efficiency and reducing byproduct formation.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits moderate solubility in water and good bioavailability in animal models. The presence of polar functional groups such as the sulfonamide moiety enhances water solubility, while the lipophilic substituents improve membrane permeability. These properties are critical for determining whether this compound can reach effective concentrations at target sites within the body. Additionally, studies on its metabolic stability have revealed that it is susceptible to degradation by certain cytochrome P450 enzymes, which could influence its half-life and require dosage adjustments if used therapeutically.

Future research directions for 3-chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-methylbenzenesulfonamide include exploring its potential as a lead compound for drug development. High-throughput screening (HTS) campaigns are being planned to assess its activity against a wide range of biological targets relevant to various diseases. Furthermore, structure-activity relationship (SAR) studies will be conducted to modify specific parts of the molecule to enhance potency, selectivity, and pharmacokinetic properties. Collaborative efforts between synthetic chemists and biologists will be essential in these endeavors to translate laboratory findings into tangible therapeutic applications.

The impact of computational tools on drug discovery cannot be overstated. Molecular docking simulations have been used to predict how 3-chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-methylbenzenesulfonamide interacts with potential targets at an atomic level. These simulations help identify key residues involved in binding and guide modifications that could improve therapeutic efficacy. Additionally, machine learning models are being trained on large datasets containing known bioactive molecules to predict new drug candidates more rapidly than traditional methods allow. Such innovations are accelerating the pace at which new compounds like this one can be developed into viable treatments.

The regulatory landscape for new pharmaceutical compounds is stringent but well-established, ensuring that only safe and effective drugs reach patients. Before moving into clinical trials, compounds such as 3-chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-methylbenzenesulfonamide must undergo rigorous preclinical testing involving cell culture assays, animal studies, and safety evaluations. These steps are critical for identifying any potential toxicities or adverse effects before human exposure occurs. Regulatory agencies such as the FDA (U.S.) and EMA (Europe) provide guidelines for these processes through detailed guidelines on Good Laboratory Practice (GLP) compliance.

The economic implications of developing new drugs are substantial but justified by their potential societal benefits. Pharmaceutical companies invest billions annually in research aimed at discovering new treatments because even small improvements in drug efficacy or safety can lead to significant market advantages if approved successfully by regulatory bodies worldwide. Patents protect these investments during exclusivity periods after approval but also foster competition once they expire as generic versions enter markets at lower costs without compromising quality or performance standards set forth by regulatory agencies globally.п